Cas no 871113-94-9 ([1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)-)
871113-94-9 structure
Product Name:[1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)-
CAS No:871113-94-9
MF:C17H18F3NO3S
MW:373.389934062958
CID:659258
PubChem ID:11523628
Update Time:2025-04-19
[1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)-
- N-(4-hydroxybutyl)-3-[4-(trifluoromethyl)phenyl]benzenesulfonamide
- 4'-Trifluoromethylbiphenyl-3-sulfonic acid (4-hydroxy-butyl)-amide
- 871113-94-9
- SCHEMBL2009231
- CHEMBL216221
- DTXSID50468035
-
- Inchi: 1S/C17H18F3NO3S/c18-17(19,20)15-8-6-13(7-9-15)14-4-3-5-16(12-14)25(23,24)21-10-1-2-11-22/h3-9,12,21-22H,1-2,10-11H2
- InChI Key: MXKJKTPKNUATNJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C2C=CC(C(F)(F)F)=CC=2)C=1)(NCCCCO)(=O)=O
Computed Properties
- Exact Mass: 373.09594910g/mol
- Monoisotopic Mass: 373.09594910g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 74.8Ų
[1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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